Cas no 135469-76-0 (5-Hexyn-1-amine, 6-phenyl-)

• Product name: 5-Hexyn-1-amine, 6-phenyl-
• CAS No: 135469-76-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1238331
• PubChem ID: 11206059

5-Hexyn-1-amine, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-1-amine, 6-phenyl-
• 6-phenylhex-5-yn-1-amine
• DTXSID90458657
• 1-phenyl-6-aminohexyne
• SCHEMBL7893024
• 135469-76-0

• Inchi： InChI=1S/C12H15N/c13-11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,7,11,13H2
• InChI Key： YTOPKTNOMRQPMY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C#CCCCCN

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 26.02